Cas no 1285537-48-5 (3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285537-48-5
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 6578213
• PubChem ID: 5412741
• Update Time: 2025-05-21

3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• F1092-0553
• 3-tert-butyl-N'-[(1Z)-(3,4-dimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• AKOS002169616
• 5-tert-butyl-N-[(Z)-(3,4-dimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• 3-TERT-BUTYL-N'-[(Z)-(3,4-DIMETHOXYPHENYL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• SR-01000108355-1
• 1285537-48-5
• (Z)-3-(tert-butyl)-N'-(3,4-dimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• SR-01000108355

• Inchi： 1S/C17H22N4O3/c1-17(2,3)15-9-12(19-20-15)16(22)21-18-10-11-6-7-13(23-4)14(8-11)24-5/h6-10H,1-5H3,(H,19,20)(H,21,22)/b18-10-
• InChI Key： MYOLRSSBQOGLLW-ZDLGFXPLSA-N
• SMILES： O=C(C1C=C(C(C)(C)C)NN=1)N/N=C\C1=CC=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285537-48-5)

The compound 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285537-48-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and dimethoxyphenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. The tert-butyl group enhances its stability, while the hydrazide functionality offers versatility in chemical modifications.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like this one, particularly due to their role in targeting enzymes and receptors. Searches for "pyrazole derivatives in medicine" or "dimethoxyphenyl applications" have surged, reflecting its relevance in cancer research and neuroprotective studies. The compound’s Z-configuration (indicated by (1Z) in its name) is crucial for its stereospecific interactions, a hot topic in computational chemistry and molecular docking simulations.

From a synthetic perspective, CAS No. 1285537-48-5 exemplifies advancements in green chemistry, as researchers seek eco-friendly routes to such complex structures. Queries like "sustainable synthesis of hydrazide derivatives" align with this focus. Its methoxy groups contribute to improved solubility, addressing a common challenge in drug formulation—another frequent search term among pharmaceutical professionals.

Analytical techniques for characterizing this compound, such as HPLC and NMR spectroscopy, are widely discussed in academic forums. The methylidene bridge in its structure also invites comparisons to natural products, linking it to popular searches like "bioinspired drug design." Furthermore, its potential as a precursor for fluorescent probes has garnered attention in biomaterials science.

In agrochemistry, derivatives of 3-tert-butyl-N'-(1Z)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide are explored for pesticide development, responding to the global need for eco-friendly crop protection. This aligns with trending keywords like "low-toxicity agrochemicals" and "targeted pest control." Its carbohydrazide segment may also play a role in metal chelation, a feature relevant to environmental remediation studies.

In conclusion, CAS No. 1285537-48-5 represents a multifaceted compound bridging gaps between medicinal chemistry, materials science, and sustainable agriculture. Its structural complexity and functional diversity ensure its place in ongoing scientific discourse, meeting both industrial and academic interests.